Cas no 3338-76-9 (Acetic acid, dichloro-, chloromethyl ester)

• Product Name: Acetic acid, dichloro-, chloromethyl ester
• CAS No: 3338-76-9
• MF: C₃H₃Cl₃O₂
• MW: 177.41371846199
• CID: 1464954
• PubChem ID: 71350896
• Update Time: 2025-10-23

Acetic acid, dichloro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, dichloro-, chloromethyl ester
• chloromethyl 2,2-dichloroacetate
• FVCUMUOCIBFJLZ-UHFFFAOYSA-N
• chloromethyl2,2-dichloroacetate
• EN300-375309
• chloromethyl dichloroacetate
• DTXSID80776675
• 3338-76-9

• Inchi： 1S/C3H3Cl3O2/c4-1-8-3(7)2(5)6/h2H,1H2
• InChI Key： FVCUMUOCIBFJLZ-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCCl)Cl

Computed Properties

• Exact Mass: 175.91999
• Monoisotopic Mass: 175.919862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives

Additional information on Acetic acid, dichloro-, chloromethyl ester

Comprehensive Analysis of Acetic acid, dichloro-, chloromethyl ester (CAS No. 3338-76-9)

Acetic acid, dichloro-, chloromethyl ester, identified by its CAS No. 3338-76-9, is a specialized chemical compound with applications in various industrial and research fields. This ester derivative of acetic acid is characterized by its unique molecular structure, which includes dichloro and chloromethyl functional groups. These features make it a subject of interest in organic synthesis and material science. The compound's chemical stability and reactivity are often discussed in academic literature, particularly in the context of green chemistry and sustainable manufacturing.

In recent years, the demand for eco-friendly solvents and intermediates has grown significantly, driven by global trends toward environmental sustainability. Researchers have explored the potential of Acetic acid, dichloro-, chloromethyl ester as a building block for biodegradable polymers and low-toxicity formulations. Its role in pharmaceutical intermediates and agrochemical synthesis has also been investigated, aligning with the increasing focus on precision chemistry and efficient synthesis routes.

The compound's physical properties, such as boiling point, solubility, and density, are critical for its handling and application. For instance, its solubility in organic solvents makes it suitable for use in coating formulations and adhesive technologies. Additionally, its thermal stability has been studied for potential use in high-performance materials, a topic of high interest in industries like aerospace and electronics.

Safety and regulatory compliance are paramount when working with Acetic acid, dichloro-, chloromethyl ester. While it is not classified as a hazardous material under most jurisdictions, proper handling protocols and storage conditions must be followed to ensure workplace safety. This aligns with the broader industry emphasis on responsible chemical management and occupational health standards.

From a commercial perspective, the global market for specialty esters like Acetic acid, dichloro-, chloromethyl ester is expanding, fueled by advancements in chemical innovation and industrial applications. Companies are increasingly investing in R&D to explore new uses for this compound, particularly in bio-based materials and renewable energy sectors. This trend reflects the growing intersection of chemical engineering and sustainable technology.

In conclusion, Acetic acid, dichloro-, chloromethyl ester (CAS No. 3338-76-9) represents a versatile and valuable compound in modern chemistry. Its applications span multiple industries, from pharmaceuticals to advanced materials, and its study contributes to the ongoing evolution of green chemistry and sustainable industrial practices. As research continues, this compound is likely to play an even more significant role in addressing contemporary chemical challenges and environmental goals.